Cas no 2231676-10-9 (tert-butyl N-[3-(tert-butoxycarbonylamino)-1-bicyclo[1.1.1]pentanyl]carbamate)

• Product Name: tert-butyl N-[3-(tert-butoxycarbonylamino)-1-bicyclo[1.1.1]pentanyl]carbamate
• CAS No: 2231676-10-9
• MF: C₁₅H₂₆N₂O₄
• MW: 298.3779
• CID: 5072737
• PubChem ID: 117607673
• Update Time: 2026-03-01

tert-butyl N-[3-(tert-butoxycarbonylamino)-1-bicyclo[1.1.1]pentanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl bicyclo[1.1.1]pentane-1,3-diyldicarbamate
• tert-butyl N-(3-{[(tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)carbamate
• tert-butyl N-[3-(tert-butoxycarbonylamino)-1-bicyclo[1.1.1]pentanyl]carbamate
• Di-tert-butylbicyclo[1.1.1]Pentane-1,3-diyldicarbamate
• SCHEMBL16118673
• 2231676-10-9
• BS-45287
• tert-butyl N-[3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-bicyclo[1.1.1]pentanyl]carbamate
• tert-butyl N-{3-[(tert-butoxycarbonyl)amino]bicyclo[1.1.1]pentan-1-yl}carbamate
• tert-butylN-(3-{[(tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)carbamate
• F76159

• Inchi： 1S/C15H26N2O4/c1-12(2,3)20-10(18)16-14-7-15(8-14,9-14)17-11(19)21-13(4,5)6/h7-9H2,1-6H3,(H,16,18)(H,17,19)
• InChI Key： CGMNYFJKJLSKJB-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N([H])C12C([H])([H])C(C1([H])[H])(C2([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7